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Compound of Interest

Compound Name: 2-isocyanatoethyl acrylate

Cat. No.: B077736

CAS Number: 13641-96-8 Synonyms: AEI, 2-(Acryloyloxy)ethyl isocyanate

This technical guide provides a comprehensive overview of 2-isocyanatoethyl acrylate (AEI),
a versatile bifunctional monomer. It is intended for researchers, scientists, and professionals in
drug development, polymer chemistry, and materials science. This document details its
chemical and physical properties, synthesis, polymerization behavior, applications, and safety
protocols, supported by experimental methodologies and data visualizations.

Chemical and Physical Properties

2-Isocyanatoethyl acrylate is a uniqgue molecule possessing two distinct reactive functional
groups: a vinyl group (acrylate) and an isocyanate group. This dual reactivity allows it to
participate in various polymerization and modification reactions, making it a valuable building
block for creating functional polymers and materials. The acrylate group can undergo free-
radical polymerization, while the isocyanate group readily reacts with nucleophiles such as
alcohols, amines, and water.

Table 1: Physical and Chemical Properties of 2-lsocyanatoethyl Acrylate
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Property Value

Molecular Formula C6H7NO3
Molecular Weight 141.12 g/mol
Appearance Colorless liquid
Boiling Point 75 °C at 13 mmHg
Density 1.09 g/cms3 at 25 °C
Refractive Index (n20/D) 1.445

Flash Point 185 °F (85 °C)
Purity >98.0%

| CAS Number | 13641-96-8 |

Synthesis of 2-Isocyanatoethyl Acrylate

A common laboratory-scale synthesis involves the reaction of 2-hydroxyethyl acrylate (HEA)
with an excess of a diisocyanate, such as isophorone diisocyanate (IPDI), followed by thermal
decomposition of the intermediate adduct.

o Reaction Setup: A three-necked flask is equipped with a mechanical stirrer, a thermometer, a
dropping funnel, and a nitrogen inlet. The flask is charged with isophorone diisocyanate
(IPDI) and a polymerization inhibitor like hydroquinone.

o Addition of HEA: 2-Hydroxyethyl acrylate (HEA) is added dropwise to the stirred IPDI
solution at a controlled temperature, typically around 60-70 °C, under a nitrogen atmosphere.
The molar ratio of IPDI to HEA is usually kept high (e.g., 2:1) to favor the formation of the
monoadduct.

» Reaction Monitoring: The reaction progress is monitored by Fourier-transform infrared (FTIR)
spectroscopy, observing the disappearance of the hydroxyl peak from HEA and the
appearance of urethane linkage peaks.
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o Decomposition: After the initial reaction is complete, the temperature is raised to induce the
thermal decomposition of the intermediate, yielding 2-isocyanatoethyl acrylate and
regenerating IPDI.

 Purification: The product is purified by distillation under reduced pressure to separate it from
unreacted starting materials and byproducts.
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Dissolve AElI Monomer
in Anhydrous Solvent

Add Free-Radical
Initiator (e.g., AIBN)

Heat Under Inert
Atmosphere (e.g., 70°C)

A fter 4-24h

Cool to Terminate
Polymerization

Precipitate Polymer
in Non-Solvent

Filter and Dry Polymer
Under Vacuum
End: Poly(AEI)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b077736?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Isocyanatoethyl
Acrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077736#2-isocyanatoethyl-acrylate-cas-number-
13641-96-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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